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Compound of Interest

Compound Name: 2-Phenoxyethyl acrylate

Cat. No.: B1585007 Get Quote

Essential Safety and Handling Guide for 2-
Phenoxyethyl Acrylate
This guide provides immediate and essential safety and logistical information for the handling

and disposal of 2-Phenoxyethyl acrylate (CAS No. 48145-04-6), a monofunctional acrylic

monomer. It is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Hazard Summary: 2-Phenoxyethyl acrylate is classified as a skin sensitizer, which may cause

an allergic skin reaction.[1][2][3][4] It is also known to cause serious eye irritation and is toxic to

aquatic life with long-lasting effects.[1][3][4]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection
Safety goggles or safety

glasses with side-shields.[1][2]

Protects against splashes and

vapors.

Skin Protection

Chemical-resistant gloves

(nitrile rubber, >0.5 mm

thickness), long-sleeved

clothing, or a complete

chemical-resistant suit.[1][2]

Prevents skin contact and

potential sensitization.[2]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is insufficient or for

spill response, use a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges.[1]

Protects against inhalation of

vapors and mists.

Operational Plan for Safe Handling
Follow these step-by-step procedures for the safe handling of 2-Phenoxyethyl acrylate from

receipt to disposal.

1. Receiving and Storage:

Inspect incoming containers for damage or leaks.

Store in a cool, dry, well-ventilated area away from direct sunlight, heat, sparks, and open

flames.[1][5][6]

Keep containers tightly closed.[5][6]

Store away from incompatible materials such as strong acids, bases, oxidizing agents, and

free radical initiators.[7]

2. Handling and Use:
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Work in a well-ventilated area, preferably in a chemical fume hood.

Ground and bond containers during transfer to prevent static discharge.[7]

Avoid breathing vapors or mist.[1][3][4]

Prevent contact with skin and eyes by wearing the specified PPE.[1][3][4]

Wash hands thoroughly with soap and water after handling and before breaks.[1]

3. Spill Response:

Evacuate: Immediately evacuate the area in case of a spill.

Ventilate: Ensure adequate ventilation.

Contain: Wear appropriate PPE. Contain the spill using inert, non-combustible absorbent

materials like sand, earth, or vermiculite.[1][5] Prevent the spill from entering drains or

waterways.[1][5][7]

Collect: Collect the absorbed material into a suitable, properly labeled container for disposal.

[1][5]

4. First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][4]

Remove contaminated clothing and wash it before reuse.[1][4] If skin irritation or rash occurs,

seek medical attention.[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1][3] Seek medical attention.[3][8]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[1][9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1]
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Disposal Plan
Proper disposal of 2-Phenoxyethyl acrylate and contaminated materials is crucial to prevent

environmental harm.

Waste Classification: 2-Phenoxyethyl acrylate and materials contaminated with it are

considered hazardous waste.[9]

Unused Product: Dispose of unused 2-Phenoxyethyl acrylate as hazardous waste through

a licensed contractor, following local, regional, and national regulations.[1][3][9] Do not

dispose of it down the drain or into the environment.[1][9]

Contaminated Materials: All contaminated materials, including absorbent materials from

spills, used PPE (gloves, etc.), and empty containers, should be collected in a labeled,

sealed container and disposed of as hazardous waste.[1][9]

Empty Containers: Emptied containers may retain product residue and vapors and should be

treated as hazardous waste.[1]
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Workflow for Safe Handling of 2-Phenoxyethyl Acrylate
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A flowchart illustrating the key stages of safely handling 2-Phenoxyethyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1585007?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585007?utm_src=pdf-body
https://www.benchchem.com/product/b1585007?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. scipoly.com [scipoly.com]

2. arkema.com [arkema.com]

3. cdn.chemservice.com [cdn.chemservice.com]

4. Page loading... [wap.guidechem.com]

5. multimedia.3m.com [multimedia.3m.com]

6. multimedia.3m.com [multimedia.3m.com]

7. 2-Phenoxyethyl Acrylate MSDS/SDS | Supplier & Distributor [ascent-acrylate.com]

8. fishersci.com [fishersci.com]

9. WERCS Studio - Application Error [assets.thermofisher.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-
Phenoxyethyl acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585007#personal-protective-equipment-for-
handling-2-phenoxyethyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://scipoly.com/wp-content/uploads/2020/09/m178-sds.pdf
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/photocure-resins-sr-339-2-phenoxyethyl-acrylate-gps-2014-01-31-v0.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15202%20English%20SDS%20US.pdf
https://wap.guidechem.com/msds/48145-04-6.html
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lzNvMxt1mY_Z5v70k17zHvu9lxtD7SSSSSS--
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lzNvMxt1NxmSlv70k17zHvu9lxtD7SSSSSS--
https://www.ascent-acrylate.com/knowledge/information/2-phenoxyethyl-acrylate-msds.html
https://www.fishersci.com/store/msds?partNumber=AAL12120&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1585007#personal-protective-equipment-for-handling-2-phenoxyethyl-acrylate
https://www.benchchem.com/product/b1585007#personal-protective-equipment-for-handling-2-phenoxyethyl-acrylate
https://www.benchchem.com/product/b1585007#personal-protective-equipment-for-handling-2-phenoxyethyl-acrylate
https://www.benchchem.com/product/b1585007#personal-protective-equipment-for-handling-2-phenoxyethyl-acrylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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